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Compound of Interest

Compound Name:
5-Ethoxy-1H-pyrazole-3-carboxylic

acid

CAS No.: 89831-43-6

Cat. No.: B3165293

Get Quote

Introduction
5-Ethoxy-1H-pyrazole-3-carboxylic acid is a heterocyclic organic compound with potential

applications in pharmaceutical and agrochemical research. As a derivative of pyrazole, a class

of compounds known for a wide range of biological activities, and possessing a carboxylic acid

functional group, its precise characterization is crucial for drug development, quality control,

and mechanistic studies. The presence of both acidic (carboxylic acid) and basic (pyrazole

ring) centers, along with the ethoxy group, imparts specific physicochemical properties that

necessitate a multi-faceted analytical approach for unambiguous identification and purity

assessment.

This application note provides a comprehensive guide for researchers, scientists, and drug

development professionals on the analytical methods for the characterization of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid. The protocols and insights provided are grounded in established

analytical principles and are designed to ensure data integrity and reproducibility.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-Ethoxy-1H-pyrazole-3-
carboxylic acid is fundamental to method development and data interpretation. While

experimental data for this specific molecule is not extensively published, its properties can be

predicted based on its structure and comparison with similar compounds.

Property Value/Prediction Source

Molecular Formula C6H8N2O3 PubChem[1]

Molecular Weight 156.14 g/mol Sigma-Aldrich[2]

Predicted XlogP 0.7 PubChem[1]

Predicted pKa (Acidic) ~2.9-4.0
Inferred from similar

compounds[3][4]

Predicted pKa (Basic) ~0.9-2.0
Inferred from similar

compounds[3]

Appearance
White to off-white solid

(predicted)

General knowledge of similar

compounds

Chromatographic Analysis: Purity and
Quantification
Chromatographic techniques are indispensable for assessing the purity of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for determining the purity of non-volatile compounds like 5-
Ethoxy-1H-pyrazole-3-carboxylic acid. A reverse-phase method is generally suitable.

Causality behind Experimental Choices:

Reverse-Phase C18 Column: The C18 stationary phase provides excellent retention for

moderately polar compounds like the target analyte.
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Acidified Mobile Phase: The addition of an acid (e.g., formic acid or trifluoroacetic acid) to the

mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak

shape and retention time reproducibility.

UV Detection: The pyrazole ring contains a chromophore that allows for sensitive detection

using a UV detector, typically in the range of 210-280 nm.

Experimental Protocol: HPLC Purity Assessment

Instrument: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Elution:

0-2 min: 5% B

2-15 min: 5% to 95% B

15-18 min: 95% B

18-19 min: 95% to 5% B

19-25 min: 5% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Detector Wavelength: 254 nm.

Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g.,

acetonitrile/water mixture) to a final concentration of 1 mg/mL. Filter through a 0.45 µm
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syringe filter before injection.

Data Interpretation:

The purity of the sample is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram. The presence of any additional

peaks indicates impurities.

Spectroscopic Characterization: Structural
Elucidation
Spectroscopic techniques are essential for the unambiguous identification and structural

confirmation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule. Both ¹H and ¹³C NMR are critical for structural confirmation.

Causality behind Experimental Choices:

Deuterated Solvents: A deuterated solvent (e.g., DMSO-d₆ or CDCl₃) is used to dissolve the

sample without introducing interfering proton signals. DMSO-d₆ is often a good choice for

carboxylic acids as it can solubilize the compound and the acidic proton is often observable.

TMS as Internal Standard: Tetramethylsilane (TMS) is used as an internal standard for

chemical shift referencing (0 ppm).

Experimental Protocol: ¹H and ¹³C NMR

Instrument: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆).

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.
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Typical spectral width: -2 to 12 ppm.

Number of scans: 16-64.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Typical spectral width: 0 to 200 ppm.

Number of scans: 1024 or more, depending on sample concentration.

Predicted ¹H and ¹³C NMR Spectral Data:

¹H NMR
(Predicted)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Carboxylic Acid

Proton
12.0-13.0 broad singlet 1H -COOH

Pyrazole NH

Proton
11.0-12.0 broad singlet 1H -NH-

Pyrazole CH

Proton
~6.0-6.5 singlet 1H -CH=

Ethoxy

Methylene
~4.2-4.4 quartet 2H -O-CH₂-CH₃

Ethoxy Methyl ~1.3-1.5 triplet 3H -O-CH₂-CH₃
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¹³C NMR (Predicted) Chemical Shift (ppm) Assignment

Carboxylic Acid Carbonyl ~160-165 -COOH

Pyrazole C5-OEt ~155-160 C-OEt

Pyrazole C3-COOH ~140-145 C-COOH

Pyrazole C4-H ~90-95 -CH=

Ethoxy Methylene ~60-65 -O-CH₂-CH₃

Ethoxy Methyl ~14-16 -O-CH₂-CH₃

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of the compound and can

provide information about its elemental composition and fragmentation pattern.

Causality behind Experimental Choices:

Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar molecules

like 5-Ethoxy-1H-pyrazole-3-carboxylic acid, minimizing fragmentation and typically

producing a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻.

High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass

measurement, which can be used to confirm the elemental composition of the molecule.

Experimental Protocol: LC-MS Analysis

Instrument: A liquid chromatograph coupled to a mass spectrometer with an ESI source.

LC Method: Utilize the HPLC method described previously.

MS Acquisition (Positive Ion Mode):

Scan Range: m/z 50-500.

Ionization Source: ESI+.
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Expected Ion: [M+H]⁺ = 157.0608 m/z.[1]

MS Acquisition (Negative Ion Mode):

Scan Range: m/z 50-500.

Ionization Source: ESI-.

Expected Ion: [M-H]⁻ = 155.0462 m/z.[1]

Data Interpretation:

The presence of the expected molecular ions confirms the molecular weight of the compound.

High-resolution mass data should be within 5 ppm of the theoretical mass.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis

Instrument: An FTIR spectrometer.

Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an

Attenuated Total Reflectance (ATR) accessory.

Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

Expected Characteristic FTIR Absorption Bands:

Wavenumber (cm⁻¹) Functional Group Vibration

3300-2500 (broad) O-H Stretching (Carboxylic Acid)

~3200 N-H Stretching (Pyrazole)

~1700 C=O Stretching (Carboxylic Acid)

~1600 C=N, C=C Ring Stretching (Pyrazole)

~1200 C-O Stretching (Ethoxy)
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For similar pyrazole carboxylic acid compounds, characteristic IR bands have been reported,

such as N-H stretching around 3378 cm⁻¹ and C=O stretching around 1682 cm⁻¹.[5]

Workflow for Characterization

Initial Analysis

Structural Elucidation

Final Confirmation

Sample

HPLC Purity
(>98%?)

NMR Spectroscopy
(¹H, ¹³C)

If pure

Mass Spectrometry
(HRMS) FTIR Spectroscopy

Data Analysis &
Structure Confirmation

Comparison to
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Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic
acid.
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The comprehensive characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid requires the

application of a suite of orthogonal analytical techniques. This application note provides a

robust framework for researchers to confirm the identity, purity, and structure of this molecule.

The detailed protocols and the rationale behind the experimental choices are intended to

facilitate accurate and reliable analytical method development and validation in a research and

development setting.

References
PubChem. 5-ethoxy-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology

Information. [Link]

DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having

Trifluoromethyl Unit. [Link]

US EPA. 5-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid Properties. [Link]

NIST. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. National Institute of Standards

and Technology. [Link]

PubChem. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester. National Center for

Biotechnology Information. [Link]

ResearchGate. 1H–pyrazole–3–carboxylic acid: Experimental and computational study.

[Link]

PubChem. 5-methyl-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology

Information. [Link]

NIST. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. National

Institute of Standards and Technology. [Link]

Williams, R. pKa Data Compiled by R. Williams. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b3165293/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-5-ethoxy-1h-pyrazole-3-carboxylic-acid
https://www.benchchem.com/product/b3165293/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-5-ethoxy-1h-pyrazole-3-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-ethoxy-1H-pyrazole-3-carboxylic-acid
https://dergipark.org.tr/en/pub/bujst/issue/31853/352278
https://comptox.epa.gov/dashboard/dsstoxdb/results?search=DTXSID50650115#properties
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4027570&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/8027614
https://www.researchgate.net/publication/335345705_1H-pyrazole-3-carboxylic_acid_Experimental_and_computational_study
https://pubchem.ncbi.nlm.nih.gov/compound/9822
https://webbook.nist.gov/cgi/cbook.cgi?ID=C89338&Mask=200
https://www.organicdivision.org/wp-content/uploads/2022/04/pKa_Data_Compiled_by_R_Williams.pdf
https://www.benchchem.com/product/b3165293?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3165293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3)
[pubchemlite.lcsb.uni.lu]

2. sigmaaldrich.com [sigmaaldrich.com]

3. CompTox Chemicals Dashboard [comptox.epa.gov]

4. organicchemistrydata.org [organicchemistrydata.org]

5. dergipark.org.tr [dergipark.org.tr]

To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 5-
Ethoxy-1H-pyrazole-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3165293/docs#application-note-comprehensive-
characterization-of-5-ethoxy-1h-pyrazole-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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